Cas no 625099-99-2 (3-Bromo-6-(phenylsulfonyl)-5,6,7,8-tetrahydro-1,6-naphthyridine)

• Product Name: 3-Bromo-6-(phenylsulfonyl)-5,6,7,8-tetrahydro-1,6-naphthyridine
• CAS No: 625099-99-2
• MF: C₁₄H₁₃BrN₂O₂S
• MW: 353.234221220016
• CID: 1038565
• PubChem ID: 70701019
• Update Time: 2025-10-29

3-Bromo-6-(phenylsulfonyl)-5,6,7,8-tetrahydro-1,6-naphthyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-6-(phenylsulfonyl)-5,6,7,8-tetrahydro-1,6-naphthyridine
• (3-bromo-7,8-dihydro-1,6-naphthyridin-6(5H)-yl)(phenyl)methanone
• 3-Bromo-6-(phenylsulfonyl)-5,6,7,8-tetrahydro-1,6-phthyridine
• 6-(benzenesulfonyl)-3-bromo-7,8-dihydro-5H-1,6-naphthyridine
• DA-04291
• 6-(Benzenesulfonyl)-3-bromo-5,6,7,8-tetrahydro-1,6-naphthyridine
• DTXSID50743798
• AKOS016002664
• 625099-99-2

• MDL： MFCD16658697
• Inchi： 1S/C14H13BrN2O2S/c15-12-8-11-10-17(7-6-14(11)16-9-12)20(18,19)13-4-2-1-3-5-13/h1-5,8-9H,6-7,10H2
• InChI Key： SANIDCAYJNTZPN-UHFFFAOYSA-N
• SMILES： BrC1=CN=C2C(=C1)CN(CC2)S(C1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 351.98800
• Monoisotopic Mass: 351.98811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• PSA: 58.65000
• LogP: 3.60980

Additional information on 3-Bromo-6-(phenylsulfonyl)-5,6,7,8-tetrahydro-1,6-naphthyridine

Comprehensive Overview of 3-Bromo-6-(phenylsulfonyl)-5,6,7,8-tetrahydro-1,6-naphthyridine (CAS No. 625099-99-2)

The compound 3-Bromo-6-(phenylsulfonyl)-5,6,7,8-tetrahydro-1,6-naphthyridine (CAS No. 625099-99-2) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the bromine substitution and phenylsulfonyl moiety, make it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of kinase inhibitors and anti-inflammatory agents.

In recent years, the demand for 1,6-naphthyridine derivatives has surged due to their versatile pharmacological properties. The 3-Bromo-6-(phenylsulfonyl) variant stands out for its ability to modulate enzyme activity, making it a focal point in studies targeting neurodegenerative diseases and cancer. Its tetrahydro backbone enhances solubility, a critical factor in improving drug bioavailability—a topic frequently searched by professionals in medicinal chemistry.

The synthesis of CAS No. 625099-99-2 involves multi-step organic reactions, often starting from commercially available naphthyridine precursors. Advanced techniques like palladium-catalyzed cross-coupling are employed to introduce the bromine atom, while the phenylsulfonyl group is typically added via nucleophilic substitution. These methodologies align with the growing trend of sustainable chemistry, as researchers seek greener alternatives to traditional synthetic routes.

From an analytical perspective, 3-Bromo-6-(phenylsulfonyl)-5,6,7,8-tetrahydro-1,6-naphthyridine is characterized using techniques such as NMR, HPLC, and mass spectrometry. Purity thresholds exceeding 98% are often required for pharmaceutical applications, reflecting the compound's role in high-stakes R&D. This emphasis on quality control resonates with current industry discussions about Good Manufacturing Practices (GMP) and regulatory compliance.

Beyond pharmaceuticals, this compound has shown promise in material science, particularly in the design of organic semiconductors. Its conjugated system and electron-withdrawing sulfonyl group contribute to charge transport properties, a hot topic in the development of flexible electronics. Such interdisciplinary applications highlight the molecule's adaptability to cutting-edge technologies.

As the scientific community continues to explore CAS No. 625099-99-2, its patent landscape evolves accordingly. Recent filings disclose novel formulations combining this scaffold with other heterocycles to enhance therapeutic efficacy. These innovations address pressing healthcare challenges like antibiotic resistance—a frequently searched concern in public health forums.

In conclusion, 3-Bromo-6-(phenylsulfonyl)-5,6,7,8-tetrahydro-1,6-naphthyridine represents a nexus of chemical innovation and practical application. Its multifaceted utility across drug development, materials engineering, and analytical chemistry ensures its relevance in contemporary research agendas. Future studies will likely focus on optimizing its synthetic accessibility and expanding its biological profile, cementing its status as a cornerstone in modern organic chemistry.